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Compound of Interest

Compound Name: 2'-Deoxy-NAD+

cat. No.: B150497

Disclaimer: 2'-Deoxy-nicotinamide adenine dinucleotide (2'-Deoxy-NAD+) is a specialized
chemical for research use. While its close analog, nicotinamide adenine dinucleotide (NAD+),
is not classified as a hazardous substance, specific safety and disposal data for 2'-Deoxy-
NAD+ is limited. The following procedures are based on best practices for handling similar non-
hazardous laboratory chemicals and information derived from Safety Data Sheets (SDS) for
NAD+ and related compounds. Always consult your institution's Environmental Health and
Safety (EHS) office for specific guidance and regulatory requirements in your area.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including safety glasses and gloves. Handle solid 2'-Deoxy-
NAD+ in a well-ventilated area to avoid inhalation of dust.

Hazard Profile of Structurally Similar Compounds

The hazard profile for 2'-Deoxy-NAD+ is extrapolated from the Safety Data Sheets of NAD+
and 2'-Deoxyadenosine. This information should be used as a guideline for safe handling and
disposal.
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Hazard Category

Classification and
Precautionary Statements

Source Analogue(s)

Acute Toxicity (Oral)

Category 4: Harmful if
swallowed. P264: Wash skin
thoroughly after handling.
P270: Do not eat, drink or

smoke when using this

product. P301 + P312 + P330:

IF SWALLOWED: Call a
POISON CENTER/doctor if

you feel unwell. Rinse mouth.

2'-Deoxyadenosine

monohydrate

Skin Irritation

Category 2: Causes skin
irritation. H315: Causes skin

irritation.

NAD+ (free acid)

Eye Irritation

Category 2A: Causes serious
eye irritation. H319: Causes

serious eye irritation.

NAD+ (free acid)

Specific Target Organ Toxicity
(Single Exposure)

Category 3: May cause
respiratory irritation. H335:
May cause respiratory

irritation.

NAD+ (free acid)

Step-by-Step Disposal Procedures

The appropriate disposal method for 2'-Deoxy-NAD+ depends on its physical state and

whether it is mixed with other hazardous materials.

Procedure 1: Disposal of Solid 2'-Deoxy-NAD+ Waste

This procedure applies to expired or unused solid 2'-Deoxy-NAD+.

» Containerization: Ensure the solid 2'-Deoxy-NAD+ is in a sealed, clearly labeled container.

e Labeling: If the original container is used, deface or remove the original label to avoid

confusion. Create a new label that clearly identifies the contents as "2'-Deoxy-NAD+ for
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disposal.”

Secondary Containment: Place the sealed container into a secondary container, such as a
sturdy cardboard box.

Waste Stream: Dispose of the container in the designated non-hazardous solid laboratory
waste stream. Do not dispose of it in general laboratory trash cans that are handled by
custodial staff.

Procedure 2: Disposal of Aqueous Solutions of 2'-
Deoxy-NAD+

This procedure is for dilute, aqueous solutions of 2'-Deoxy-NAD+ that are not contaminated

with other hazardous substances.

Verification: Confirm that the solution contains only 2'-Deoxy-NAD+ and water, with no other
hazardous chemicals.

Dilution: While not always necessary for non-hazardous materials, it is good practice to
ensure the solution is dilute.

Sanitary Sewer Disposal: Pour the aqueous solution down the drain with a copious amount
of cold water (a guideline is a 20-fold excess of water). This should be done in a designated
laboratory sink.

Flushing: Continue to run cold water for at least one minute after pouring the solution to
ensure it is thoroughly flushed through the plumbing.

Record Keeping: If required by your institution, log the disposal in the laboratory's waste
disposal records.

Procedure 3: Disposal of Contaminated Materials

This procedure applies to labware (e.g., pipette tips, gloves, centrifuge tubes) and cleaning

materials (e.g., absorbent pads) contaminated with 2'-Deoxy-NAD+.

Segregation: If the materials are contaminated with other hazardous substances (e.qg.,
solvents, other chemicals), they must be disposed of as hazardous waste according to your
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institution's guidelines.

* Non-Hazardous Contamination: If materials are only contaminated with 2'-Deoxy-NAD+,
they can be considered non-hazardous solid waste.

+ Containerization: Place the contaminated materials in a sealed bag or a designated solid
waste container within the laboratory.

+ Disposal: Dispose of the sealed bag or container in the designated non-hazardous solid
laboratory waste stream.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2'-
Deoxy-NAD+.

Identify 2'-Deoxy-NAD+ Waste
Determine Waste Type

Labware

Solid 2'-Deoxy-NAD+ Aqueous Solution Contaminated Labware

Mixed with Hazardous Waste?
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Caption: Decision workflow for 2'-Deoxy-NAD+ disposal.

This document is intended for informational purposes only and does not supersede local, state,
or federal regulations, nor the specific guidelines of your institution. Always prioritize safety and
consult with your EHS department for authoritative guidance.

 To cite this document: BenchChem. [Proper Disposal Procedures for 2'-Deoxy-NAD+].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150497#2-deoxy-nad-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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